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Compound of Interest

Compound Name: Spiradine F

Cat. No.: B12389010 Get Quote

A Note on "Spiradine F": Initial searches for "Spiradine F" did not yield information on a

specific formulation or compound under this name for in vivo animal studies. It is possible that

"Spiradine F" is a typographical error or a proprietary name not widely documented in public

literature. The following application notes and protocols are based on Spiramycin, a macrolide

antibiotic extensively used in veterinary medicine and animal research. It is presumed that this

is the compound of interest.

Introduction to Spiramycin
Spiramycin is a 16-membered ring macrolide antibiotic derived from Streptomyces

ambofaciens.[1] It exhibits a broad spectrum of activity against Gram-positive bacteria and is

also effective against Mycoplasma, Chlamydia, and certain protozoa like Toxoplasma gondii.[2]

[3][4] Its primary mode of action is the inhibition of bacterial protein synthesis.[5] Spiramycin is

commonly used in veterinary medicine to treat various infections in livestock and poultry.

Mechanism of Action
Spiramycin exerts its bacteriostatic effect by binding to the 50S subunit of the bacterial

ribosome. This binding interferes with the translocation step of protein synthesis, which in turn

stimulates the dissociation of peptidyl-tRNA from the ribosome. The disruption of this process

halts the elongation of the polypeptide chain, thereby inhibiting bacterial growth. While primarily

bacteriostatic, spiramycin can exhibit bactericidal activity at higher concentrations against

highly susceptible bacterial strains.
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Create Homogeneous Suspension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b12389010#spiradine-f-formulation-for-in-vivo-animal-studies
https://www.benchchem.com/product/b12389010#spiradine-f-formulation-for-in-vivo-animal-studies
https://www.benchchem.com/product/b12389010#spiradine-f-formulation-for-in-vivo-animal-studies
https://www.benchchem.com/product/b12389010#spiradine-f-formulation-for-in-vivo-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12389010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

